Cas no 2175581-28-7 (1-[(1-Prop-2-enoylpiperidin-4-yl)methyl]pyrrolidin-2-one)

• Product Name: 1-[(1-Prop-2-enoylpiperidin-4-yl)methyl]pyrrolidin-2-one
• CAS No: 2175581-28-7
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 5409590
• PubChem ID: 132327026
• Update Time: 2025-08-05

1-[(1-Prop-2-enoylpiperidin-4-yl)methyl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[[1-(1-Oxo-2-propen-1-yl)-4-piperidinyl]methyl]-2-pyrrolidinone
• Z2517215715
• 2175581-28-7
• 1-[(1-Prop-2-enoylpiperidin-4-yl)methyl]pyrrolidin-2-one
• AKOS033934963
• 1-{[1-(prop-2-enoyl)piperidin-4-yl]methyl}pyrrolidin-2-one
• EN300-7525377

• Inchi： 1S/C13H20N2O2/c1-2-12(16)14-8-5-11(6-9-14)10-15-7-3-4-13(15)17/h2,11H,1,3-10H2
• InChI Key： PBMYYKWLNAROBB-UHFFFAOYSA-N
• SMILES： O=C1CCCN1CC1CCN(C(C=C)=O)CC1

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.123±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 456.5±14.0 °C(Predicted)
• pka: -0.49±0.20(Predicted)

Additional information on 1-[(1-Prop-2-enoylpiperidin-4-yl)methyl]pyrrolidin-2-one

Introduction to 1-[(1-Prop-2-enoylpiperidin-4-yl)methyl]pyrrolidin-2-one (CAS No. 2175581-28-7)

1-[(1-Prop-2-enoylpiperidin-4-yl)methyl]pyrrolidin-2-one, with the CAS number 2175581-28-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidinones and features a unique structural arrangement that includes a propenoyl group attached to a piperidine ring, which is further linked to a pyrrolidinone moiety. The intricate structure of this compound offers a range of potential applications, particularly in the development of new therapeutic agents.

The chemical structure of 1-[(1-Prop-2-enoylpiperidin-4-yl)methyl]pyrrolidin-2-one is characterized by its conjugated double bond and the presence of multiple heterocyclic rings. These features contribute to its stability and reactivity, making it an attractive candidate for various chemical reactions and biological studies. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, facilitating its use in both academic and industrial settings.

In the realm of medicinal chemistry, 1-[(1-Prop-2-enoylpiperidin-4-yl)methyl]pyrrolidin-2-one has shown promise as a lead compound for the development of new drugs. Its unique structure allows it to interact with specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, preliminary studies have indicated that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways. This property makes it a potential candidate for the treatment of cancers and other proliferative disorders.

Beyond its potential as a therapeutic agent, 1-[(1-Prop-2-enoylpiperidin-4-yl)methyl]pyrrolidin-2-one has also been explored for its utility in chemical biology research. The ability to modulate specific biological processes through targeted interactions with cellular components is crucial for understanding disease mechanisms and developing new therapeutic strategies. Recent studies have utilized this compound to investigate the role of specific kinases in cellular signaling pathways, providing valuable insights into the molecular basis of various diseases.

The pharmacological properties of 1-[(1-Prop-2-enoylpiperidin-4-yl)methyl]pyrrolidin-2-one have been extensively studied using both in vitro and in vivo models. In vitro assays have demonstrated its high selectivity and potency against target enzymes, while in vivo studies have shown promising results in animal models of disease. These findings highlight the potential of this compound as a lead molecule for further drug development.

In addition to its therapeutic potential, 1-[(1-Prop-2-enoylpiperidin-4-yl)methyl]pyrrolidin-2-one has also been investigated for its use as a tool compound in chemical biology research. Its ability to selectively modulate specific biological targets makes it an invaluable tool for probing complex biological systems and understanding the underlying mechanisms of disease. This dual utility as both a therapeutic agent and a research tool underscores its significance in the field.

The synthesis of 1-[(1-Prop-2-enoylpiperidin-4-yl)methyl]pyrrolidin-2-one has been optimized using modern synthetic techniques, ensuring high yields and purity. These advancements have facilitated its widespread use in both academic and industrial laboratories, contributing to the rapid progress in understanding its properties and applications. The availability of scalable synthetic methods has also paved the way for large-scale production, making it accessible for broader research and development efforts.

In conclusion, 1-[(1-propenoylpiperidinyl)methyl]pyrrolidinone (CAS No. 2175581-28-7) represents a promising compound with significant potential in both medicinal chemistry and chemical biology research. Its unique structural features, combined with its potent biological activity, make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing new treatments.